Cas no 143688-83-9 (Fmoc-D-isoleucine)

• Product Name: Fmoc-D-isoleucine
• CAS No: 143688-83-9
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• MDL: MFCD00080291
• CID: 64790
• PubChem ID: 6992515
• Update Time: 2025-07-02

Fmoc-D-isoleucine Chemical and Physical Properties

Names and Identifiers

• Fmoc-D-Isoleucine
• Fmoc-D-Ile-OH
• N-Fmoc-D-isoleucine
• Fmoc-D-lle-OH
• (2R,3S)-2-(9H-Fluoren-9-ylmethoxycarboylamino)-3-methylpentanoic acid
• (2S,3R)-2-(9H-Fluoren-9-ylmethoxycarboylamino)-3-methylpentanoic acid
• N-ALPHA-(9-FLUORENYLMETHYLOXYCARBONYL)-D-ISOLEUCINE
• D-Isoleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• (2R,3R)-2-((((9H-FLUOREN-9-YL)METHOXY)CARBONYL)AMINO)-3-METHYLPENTANOIC ACID
• AM81847
• AB03074
• BC205405
• ST24047258
• 688F839
• (2R,3R)-2-(((9H-fluoren-9-yl)methoxy)carbonyla
• (((9H-Fluoren-9-yl)methoxy)carbonyl)-D-isoleucine
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-isoleucine
• (2R,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methyl-pentanoic acid
• AKOS016842938
• F-6976
• EN300-1556152
• Z2044820675
• 143688-83-9
• M03364
• Fmoc-D-Ile-OH, >=96.0% (HPLC)
• AS-49224
• 6G9MH85SQT
• FD21847
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-D-isoleucine (Fmoc-D-Ile-OH)
• (2R,3r)-2-(9h-fluoren-9-ylmethoxycarbonylamino)-3-methylpentanoic acid
• MFCD00080291
• (2S,3S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methyl-pentanoic acid;N-Fmoc-D-isoleucine
• A808101
• HY-W011135
• CS-W011851
• (2R,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoic acid
• N-(9-Fluorenylmethoxycarbonyl)-D-isoleucine
• (2R,3R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-methylpentanoic acid
• SCHEMBL118209
• QXVFEIPAZSXRGM-BFUOFWGJSA-N
• (2R,3R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-methylpentanoic acid
• (2R,3R)-2-(((9-Fluorenylmethoxy)carbonyl)amino)-3-methylpentanoic acid
• Fmoc-D-isoleucine

• MDL： MFCD00080291
• Inchi： 1S/C21H23NO4/c1-3-13(2)19(20(23)24)22-21(25)26-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,13,18-19H,3,12H2,1-2H3,(H,22,25)(H,23,24)/t13-,19-/m1/s1
• InChI Key： QXVFEIPAZSXRGM-BFUOFWGJSA-N
• SMILES： O(C(N[C@@H](C(=O)O)[C@H](C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 353.16300
• Monoisotopic Mass: 353.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 4.4

Experimental Properties

• Color/Form: No data available
• Density: 1.207
• Melting Point: 143-145°C
• Boiling Point: 559.8 ℃ at 760 mmHg
• Flash Point: 292.4±25.4 °C
• Refractive Index: 1.582
• PSA: 75.63000
• LogP: 4.41530
• Specific Rotation: +11.5°±1°(C=1 in DMF)

Fmoc-D-isoleucine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25; S36/37/39; S27; S26
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters